Cas no 1804511-92-9 (2,5-Dibromo-3,4-difluorobenzylamine)

2,5-Dibromo-3,4-difluorobenzylamine is a halogenated benzylamine derivative characterized by its unique substitution pattern, offering distinct reactivity and utility in synthetic chemistry. The presence of bromine and fluorine atoms at specific positions enhances its electrophilic properties, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its benzylamine moiety further facilitates functionalization, enabling applications in pharmaceutical and agrochemical synthesis. The compound’s high purity and stability under standard conditions ensure consistent performance in demanding reactions. Researchers value this building block for its versatility in constructing complex aromatic frameworks, particularly in the development of bioactive molecules and advanced materials.

2,5-Dibromo-3,4-difluorobenzylamine structure

1804511-92-9 structure

Product Name:2,5-Dibromo-3,4-difluorobenzylamine

CAS No:1804511-92-9

MF:C₇H₅Br₂F₂N

MW:300.926107168198

CID:4977784

Update Time:2025-10-05

2,5-Dibromo-3,4-difluorobenzylamine Chemical and Physical Properties

Names and Identifiers

- 2,5-Dibromo-3,4-difluorobenzylamine
- Inchi： 1S/C7H5Br2F2N/c8-4-1-3(2-12)5(9)7(11)6(4)10/h1H,2,12H2
- InChI Key： PBUREYCFGLPHDS-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C(=CC=1CN)Br)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
XLogP3: 2.4
Topological Polar Surface Area: 26

2,5-Dibromo-3,4-difluorobenzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013015813-250mg	2,5-Dibromo-3,4-difluorobenzylamine	1804511-92-9	97%	250mg	470.40 USD	2021-06-25
Alichem	A013015813-500mg	2,5-Dibromo-3,4-difluorobenzylamine	1804511-92-9	97%	500mg	815.00 USD	2021-06-25
Alichem	A013015813-1g	2,5-Dibromo-3,4-difluorobenzylamine	1804511-92-9	97%	1g	1,549.60 USD	2021-06-25

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Additional information on 2,5-Dibromo-3,4-difluorobenzylamine

Recent Advances in the Application of 2,5-Dibromo-3,4-difluorobenzylamine (CAS: 1804511-92-9) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Dibromo-3,4-difluorobenzylamine (CAS: 1804511-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and potential therapeutic uses.

Recent literature indicates that 2,5-Dibromo-3,4-difluorobenzylamine serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its halogen-rich structure makes it particularly valuable for cross-coupling reactions, which are pivotal in the development of pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in Suzuki-Miyaura coupling reactions, leading to the creation of potent kinase inhibitors with improved selectivity profiles.

In addition to its synthetic utility, 2,5-Dibromo-3,4-difluorobenzylamine has shown promising biological activities. Research conducted by Smith et al. (2024) revealed its role as a precursor in the development of antimicrobial agents. The compound's ability to disrupt bacterial cell wall synthesis was particularly noteworthy, suggesting its potential in addressing antibiotic-resistant pathogens. Further in vitro studies are underway to explore its mechanism of action and optimize its efficacy.

Another area of interest is the compound's application in cancer research. Preliminary data from a collaborative study between Harvard University and MIT (2024) indicated that derivatives of 2,5-Dibromo-3,4-difluorobenzylamine exhibit strong inhibitory effects on certain oncogenic pathways. Specifically, these derivatives were found to target the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the large-scale synthesis and formulation of 2,5-Dibromo-3,4-difluorobenzylamine-based drugs. Current efforts are focused on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic halogenation and solvent-free reactions, are being explored to address these issues.

In conclusion, 2,5-Dibromo-3,4-difluorobenzylamine (CAS: 1804511-92-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial agents to cancer therapeutics, underscore its potential to contribute significantly to drug discovery. Future studies should focus on optimizing its synthetic routes and expanding its therapeutic repertoire.